N'-[2-(4-chlorobenzenesulfonyl)-2-(thiophen-2-yl)ethyl]-N-(2-methylpropyl)ethanediamide

• IUPAC Name: N'-[2-(4-chlorophenyl)sulfonyl-2-thiophen-2-ylethyl]-N-(2-methylpropyl)oxamide
• InChI: InChI=1S/C18H21ClN2O4S2/c1-12(2)10-20-17(22)18(23)21-11-16(15-4-3-9-26-15)27(24,25)14-7-5-13(19)6-8-14/h3-9,12,16H,10-11H2,1-2H3,(H,20,22)(H,21,23)
• InChI Key: PZYVMPKMICSIEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C(=O)NCC(C1=CC=CS1)S(=O)(=O)C2=CC=C(C=C2)Cl
• Molecular Formula: C18H21ClN2O4S2
• Molecular Weight: 429.0 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a chlorobenzenesulfonyl group, a thiophene group, and an ethanediamide group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, starting with the preparation of the individual functional groups, followed by their combination through various chemical reactions. The exact synthesis process would depend on the specific properties and reactivity of the starting materials.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the chlorobenzenesulfonyl and thiophene groups suggests that the compound could have a complex, three-dimensional structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the properties of its functional groups. For example, the chlorobenzenesulfonyl group is likely to be reactive due to the presence of the chlorine atom, which can participate in various types of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, and solubility, would be determined by its molecular structure and the nature of its functional groups.

Mechanism of Action

The mechanism of action of this compound would depend on its structure and the nature of its functional groups. It could potentially interact with other molecules in various ways, leading to a range of possible effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. For example, if it is volatile or reactive, it could pose risks if not handled properly.

Future Directions

The potential applications and future directions for research on this compound would depend on its properties and effects. It could potentially be used in various fields, such as medicine, materials science, or chemical engineering.